Cas no 76-09-5 (2,3-Dimethylbutane-2,3-diol)

Pinacol is also known as 2,3-dimethyl-2,3-butanediol, tetramethylethylene glycol, pineapple alcohol. It is a colorless needle crystal. The solid containing six molecules of crystal water is a colorless sheet crystal< Br>

2,3-Dimethylbutane-2,3-diol structure

Product Name:2,3-Dimethylbutane-2,3-diol

CAS No:76-09-5

Molecular Formula:C₆H₁₄O₂

Molecular Weight:118.17416

MDL:MFCD00004462

CID:34041

PubChem ID:24887556

2,3-Dimethylbutane-2,3-diol Properties

Names and Identifiers

- 2,3-Dimethylbutane-2,3-diol
- 2,3-DIMETHYL-2,3-BUTANEDIOL
- PINACONE
- TETRAMETHYLETHYLENE GLYCOL
- 1,1,2,2-tetramethylethyleneglycol
- 2,3-butanediol,2,3-dimethyl-
- 2,3-Dihydroxy-2,3-dimethylbutane
- 2,3-Dimethyl-2,3-dihydroxybutane
- 2,3-dimethyl-3-butanediol
- Dimethyl-4-butyleneglycol
- meso-2,3-Dimethyl-2,3-butanediol
- PINACOL ANHYDROUS
- Pinacol(2,3-Dimethyl-2,3-Butanediol)
- 2,3-DIMETHYLBUTANEDIOL-2,3
- PINACOL pure
- 2,3-Dimethyl-2,3-butanediol, Tetramethylethylene glycol
- 2,3-Dimethyl-2,3-butanediol (Pinacol)
- Pinacol
- 2,3-Butanediol,2,3-dimethyl
- 2,3-diMe-butan-2,3-diol
- 2,3-Dimethyl-butane-2,3-diol
- HOCMe2CMe2OH
- Pinakol
- Tetramethylethylene Glycol
- +Expand
- MDL： MFCD00004462
- InChIKey： IVDFJHOHABJVEH-UHFFFAOYSA-N
- Inchi： 1S/C6H14O2/c1-5(2,7)6(3,4)8/h7-8H,1-4H3
- SMILES： CC(C)(C(C)(C)O)O
- BRN： 1340501

Computed Properties

Exact Mass: 118.09900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Heavy Atom Count: 8
Complexity: 72.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 0.52820
PSA: 40.46000
Merck: 7439
Refractive Index: 1.4347 (estimate)
Water Partition Coefficient: Soluble in hot water, alcohol, and diethyl ether.
Boiling Point: 171-172 °C/739 mmHg(lit.)
Melting Point: 41.0 to 45.0 deg-C
Vapor Pressure: 0.0±1.5 mmHg at 25°C
Flash Point: Fahrenheit: 170.6 ° f
Celsius: 77 ° c
Solubility: alcohol: freely soluble
Color/Form: Those containing 6 molecules of crystal water are colorless flake crystals, and those crystallized out in alcohol or ether are colorless needle like anhydrous substances.
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases, strong acids.
Solubility: Slightly soluble in cold water, soluble in hot water, alcohol, ether, slightly soluble in carbon disulfide.
Sensitiveness: Hygroscopic
pka: 14.80±0.29(Predicted)
Density: 0.96

2,3-Dimethylbutane-2,3-diol Security Information

Symbol: GHS02 GHS07
RTECS：EK1720000
WGK Germany：2
Safety Term：S37
Safety Instruction： S37
Risk Phrases：R38
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 1325 4.1/PG 2
Hazard Statement： H228,H315
Warning Statement： P210
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 38
Signal Word：Danger
TSCA：Yes
FLUKA BRAND F CODES：3

2,3-Dimethylbutane-2,3-diol Customs Data

HS CODE：29053990

2,3-Dimethylbutane-2,3-diol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035YA-25g	Pinacol	76-09-5	98%	25g	$5.00	2024-04-21
A2B Chem LLC	AB46882-25g	Pinacol	76-09-5	98%	25g	$5.00	2024-04-19
abcr	AB147258-100 g	Pinacol; 97%	76-09-5		100g	€95.90	2022-09-01
Apollo Scientific	OR61505-25g	2,3-Dimethylbutane-2,3-diol	76-09-5		25g	£10.00	2023-09-02
ChemScence	CS-0015356-500g	2,3-Dimethylbutane-2,3-diol	76-09-5	99.96%	500g	$50.0	2022-04-26
City Chemical	P3867-25GM	Pinacol P3867	76-09-5	hydrate	25gm	$69.41	2023-09-19
Enamine	EN300-39352-0.05g	2,3-dimethylbutane-2,3-diol	76-09-5	96%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D686697-500g	Pinacol	76-09-5	98%	500g	$115	2022-06-07
Fluorochem	166700-25g	Pinacol	76-09-5	98%	25g	￡10.00	2022-02-28
Life Chemicals	F0001-1921-0.25g	"2,3-dimethylbutane-2,3-diol"	76-09-5	95%+	0.25g	$18.0	2023-11-21

2,3-Dimethylbutane-2,3-diol Synthesis

2,3-Dimethylbutane-2,3-diol Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.

Audited Supplier

(CAS:76-09-5)

MR./MRS.:GU JING LI

Phone:18939883912

Email:sales@gh-reagent.com

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:76-09-5)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

HUBEI ZHENBO CHEM CO,LTD

Audited Supplier

(CAS:76-09-5)

MR./MRS.:ZHOU XIAO JIE

Phone:18040568358

Email:hubeizhenbochem@163.com

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:76-09-5)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

Nantong Reform Petro-chemical Co.,Ltd

Audited Supplier

(CAS:76-09-5)

MR./MRS.:CAO HAI YAN

Phone:19952847550

Email:2143087160@qq.com

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:76-09-5)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

Email:Sales-CN@TCIchemicals.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:76-09-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:76-09-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

2,3-Dimethylbutane-2,3-diol Related Literature

1. Kinetics of the oxidation of 2,3-dimethylbutane-2,3-diol by bis(2,2′-bipyridine)silver(II) ions in aqueous nitrate media

Malcolm P. Heyward,Cecil F. Wells J. Chem. Soc. Faraday Trans. 1 1984 80 2155
2. Reactions of dichlorobis(2,3-dimethylbutane-2,3-diolato)-tungsten(VI) with water and alcohols

Ari Lehtonen,Reijo Sillanp?? J. Chem. Soc. Dalton Trans. 1995 2701
3. Anodic oxidation. Part XIV. Products from the electrochemical functionalisation of olefins in methanol

Roger Brettle,John R. Sutton J. Chem. Soc. Perkin Trans. 1 1975 1947
4. The kinetics of the oxidation of 2,3-dimethylbutane-2,3-diol (pinacol) by aquomanganese(III) ions in aqueous perchlorate media

C. F. Wells,C. Barnes J. Chem. Soc. A 1971 1405
5. Review of old chemistry and new catalytic advances in the on-purpose synthesis of butadiene

Ekaterina V. Makshina,Michiel Dusselier,Wout Janssens,Jan Degrève,Pierre A. Jacobs,Bert F. Sels Chem. Soc. Rev. 2014 43 7917
6. Promoting the hydrogenation of acetone C–C coupling into pinacol with dehydrogenation of formic acid over a NaOH-treated g-C3N4 photocatalyst

Baoyue Cao,Xiangting Wang,Liangliang Chang,Xiuyu Liu,Han Wang,Jinyi Guo,Chunsheng Zhou New J. Chem. 2020 44 12613
7. Preparation and reactions of rhenium(VII) trioxo hydrogendiolato complexes and rhenium(VI) oxo bis(diolato) complexes

Peter G. Edwards,Jukka Jokela,Ari Lehtonen,Reijo Sillanp?? J. Chem. Soc. Dalton Trans. 1998 3287
8. Recyclable thermosets based on modified epoxy-amine network polymers

Lynn Anderson,Edward W. Sanders,Matthew G. Unthank Mater. Horiz. 2023 10 889
9. The acid-catalysed hydrolysis of tetramethyloxiran: a re-investigation

Malcom D. Carr,Craig D. Stevenson J. Chem. Soc. Perkin Trans. 2 1973 518
10. A green and efficient photo-driven route for the selective oxidation of aqueous isopropanol solution to pinacol (C6) with hydrogen peroxide

Na Li,Wenjun Yan,Hongxia Zhang,Suping Jia,Zhijian Wang,Jianfeng Zheng,Zhenping Zhu New J. Chem. 2017 41 2764

Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

76-09-5 (2,3-Dimethylbutane-2,3-diol) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:76-09-5)Pinacol

Purity:99.9%

Quantity:200kg

Price($):discuss personally